Firmanoic acid
Overview
Description
Firmanoic acid is a natural product found in Abies mariesii and Abies firma with data available.
Scientific Research Applications
Triterpenes from Abies firma Seed
- Firmanoic acid, along with other triterpenes, was isolated from the seed of Abies firma. This study helped establish its structure using spectral and chemical methods, providing a foundational understanding of its chemical properties (Hasegawa, Kaneko, & Hirose, 1987).
Oleanolic Acid and the Gut-Liver Axis
- Although this study focuses on Oleanolic Acid, it provides insights into the effects of similar compounds on metabolic disorders and hepatic steatosis, which may be relevant for understanding the applications of Firmanoic acid (Xue et al., 2021).
Salicylic Acid and Salinity Stress in Plants
- Research on the effects of Salicylic Acid on plants under salinity stress may offer parallels for the role of Firmanoic acid in plant health and stress response (Naeem et al., 2020).
Research on Triterpenoids
- Understanding the broader context of triterpenoids, to which Firmanoic acid belongs, helps in comprehending its potential applications in medicine and other fields (Liu, 2005).
Microencapsulation of Fatty Acids
- The study of the microencapsulation of fatty acids, like decanoic acid, can provide insights into how Firmanoic acid might be used in applications requiring controlled release or stability enhancement (Konuklu et al., 2014).
Fatty Acids in Aquaculture
- Research into the effects of fatty acids on the gut microbiota and growth performance in aquaculture could shed light on similar applications for Firmanoic acid (Rimoldi et al., 2018).
Optical Gating of Synthetic Ion Channels
- The use of specific acids for optical gating in synthetic ion channels suggests potential applications for Firmanoic acid in nanotechnology and materials science (Ali et al., 2012).
properties
Product Name |
Firmanoic acid |
|---|---|
Molecular Formula |
C30H44O4 |
Molecular Weight |
468.7 g/mol |
IUPAC Name |
(E)-2-methyl-4-oxo-6-(4,4,10,13,14-pentamethyl-3-oxo-1,2,5,6,9,11,12,15,16,17-decahydrocyclopenta[a]phenanthren-17-yl)hept-2-enoic acid |
InChI |
InChI=1S/C30H44O4/c1-18(16-20(31)17-19(2)26(33)34)21-10-14-30(7)23-8-9-24-27(3,4)25(32)12-13-28(24,5)22(23)11-15-29(21,30)6/h8,17-18,21-22,24H,9-16H2,1-7H3,(H,33,34)/b19-17+ |
InChI Key |
VHBAGJSLBGJYBT-HTXNQAPBSA-N |
Isomeric SMILES |
CC(CC(=O)/C=C(\C)/C(=O)O)C1CCC2(C1(CCC3C2=CCC4C3(CCC(=O)C4(C)C)C)C)C |
SMILES |
CC(CC(=O)C=C(C)C(=O)O)C1CCC2(C1(CCC3C2=CCC4C3(CCC(=O)C4(C)C)C)C)C |
Canonical SMILES |
CC(CC(=O)C=C(C)C(=O)O)C1CCC2(C1(CCC3C2=CCC4C3(CCC(=O)C4(C)C)C)C)C |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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